BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of
Pentakis(dimethylamino)tantalum(V)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Pentakis(dimethylamino)tantalum(
V)

Cat. No.: B008851

Compound Name:

An In-depth Technical Guide to the Physical Properties of
Pentakis(dimethylamino)tantalum(V)

For Researchers, Scientists, and Drug Development Professionals

Pentakis(dimethylamino)tantalum(V), commonly abbreviated as PDMAT, is an
organometallic compound with the chemical formula Ta[N(CHs)z]s.[1] It is a significant
precursor material for the deposition of tantalum-based thin films, such as tantalum nitride
(TaN) and tantalum pentoxide (Ta=0s), which are crucial in the microelectronics industry.[2][3]
[4] Its utility in Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD) processes
stems from its high volatility and thermal stability.[4][5] This guide provides a comprehensive
overview of the core physical properties of PDMAT, detailed experimental protocols for their
characterization, and a logical workflow for its analysis.

Physical and Chemical Properties

The physical properties of Pentakis(dimethylamino)tantalum(V) are summarized in the table
below, providing a clear reference for researchers.
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Property Value
Molecular Formula C1oH30NsTa[6][7]
Molecular Weight 401.33 g/mol [5][6][7][8]
Light yellow to orange solid, powder, or crystals.
Appearance
[21[5][6]
Melting Point 100 °C (decomposes)[5][6]
N . 150 °C[2][6]; 100 °C at 0.1 mmHg][5]; 90°C at
Boiling Point )
0.8 mmHg (sublimes)[4]
Vapor Pressure 0.002 Torr at 27°C; 0.05 Torr at 55°CJ[9]
Density Approximately 1.2 - 1.324 g/cm3[9][10]
Soluble in many organic solvents like toluene,
Solubility benzene, and xylene.[3] Reacts rapidly with
water and protic solvents.[5][11]
Sensitivity Air and moisture sensitive.[2][6]

Experimental Protocols

The characterization of Pentakis(dimethylamino)tantalum(V) requires specific methodologies
due to its sensitivity to air and moisture.

Melting Point Determination (for Air-Sensitive
Compounds)

The melting point of PDMAT is a key indicator of its purity.[12] Due to its reactivity with air and
moisture, the standard open-capillary method must be modified.

Principle: A small, powdered sample is sealed under an inert atmosphere in a glass capillary
tube. The tube is then heated at a controlled rate, and the temperature range from the first sign
of melting to complete liquefaction is recorded.[12][13]

Detailed Methodology:
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o Sample Preparation: All sample manipulations must be performed in an inert atmosphere,
such as a glovebox filled with argon or nitrogen gas.

e A small amount of the crystalline PDMAT is finely ground using a mortar and pestle.

e Aglass capillary tube is sealed at one end. The powdered sample is introduced into the open
end and packed down to a height of 1-2 mm by tapping.[14][15]

e The open end of the capillary is then sealed using a flame, trapping the sample under an
inert atmosphere.

o Measurement: The sealed capillary is attached to a thermometer or placed in the heating
block of a melting point apparatus.[12]

e The sample is heated rapidly to about 15-20°C below the expected melting point (100°C).
e The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium.[15]

o The temperature at which the first droplet of liquid appears is recorded as the start of the
melting range.

o The temperature at which the last solid crystal disappears is recorded as the end of the
melting range. For pure compounds, this range is typically narrow.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is used to elucidate the molecular structure of PDMAT by
observing the magnetic properties of its atomic nuclei (*H and 3C). It confirms the presence of
the dimethylamino ligands and their chemical environment.

Methodology:

o Sample Preparation: In a glovebox, a small amount of PDMAT is dissolved in a suitable
deuterated solvent (e.g., benzene-ds).

e The solution is transferred to an NMR tube, which is then sealed.

o Data Acquisition: The sealed NMR tube is placed in the NMR spectrometer.
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e 1H and 3C NMR spectra are acquired. For PDMAT, a single *H signal is expected for the 30
equivalent methyl protons, and a single 13C signal is expected for the 10 equivalent methyl
carbons, confirming the molecule's symmetry.[16]

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature in a
controlled atmosphere.[17] This analysis is crucial for determining the thermal stability and
decomposition profile of PDMAT, which is vital for its application in CVD and ALD.[16]

Methodology:

A small, accurately weighed sample of PDMAT is placed in a TGA crucible.
e The crucible is loaded into the TGA instrument.

e The sample is heated at a constant rate under a continuous flow of an inert gas (e.qg.,
nitrogen or argon).

e The mass of the sample is recorded as the temperature increases. The resulting TGA curve
plots mass loss versus temperature, revealing the onset temperature of decomposition.[17]

Knudsen Cell Mass Spectrometry

Principle: This technique is employed to study the thermal decomposition pathways and vapor
phase composition of materials at high temperatures and low pressures.[16] For PDMAT, it
helps identify the gaseous species formed during its thermal cracking.[18]

Methodology:

» The PDMAT sample is placed in an evaporation cell (the Knudsen cell) which is heated to
generate a vapor flow.

e This vapor then enters a second, higher-temperature "cracking cell" where decomposition
occurs.[18]

e The gaseous species effusing from the cracking cell are then analyzed by a mass
spectrometer.
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e This allows for the identification of decomposition byproducts, such as dimethylamine, at
various temperatures, providing insight into the compound's stability and the potential for
impurities in deposited films.[16][18]

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis and quality control of
Pentakis(dimethylamino)tantalum(V), ensuring the material meets the high-purity
requirements for its applications.
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Workflow for Synthesis and Characterization of PDMAT
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Workflow for PDMAT Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008851#physical-properties-of-pentakis-
dimethylamino-tantalum-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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